Cas no 2171434-09-4 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid)
2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid
- 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid
- 2171434-09-4
- EN300-1503005
-
- Inchi: 1S/C25H28N2O5/c1-15(23(28)27-22-13-7-6-12-20(22)24(29)30)26-25(31)32-14-21-18-10-4-2-8-16(18)17-9-3-5-11-19(17)21/h2-5,8-11,15,20-22H,6-7,12-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15-,20?,22?/m0/s1
- InChI Key: POSPTHQMWHDSJH-QGDMRXHLSA-N
- SMILES: OC(C1CCCCC1NC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 436.19982200g/mol
- Monoisotopic Mass: 436.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 676
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1503005-1.0g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid |
2171434-09-4 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1503005-50mg |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid |
2171434-09-4 | 50mg |
$768.0 | 2023-09-27 | ||
| Enamine | EN300-1503005-100mg |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid |
2171434-09-4 | 100mg |
$804.0 | 2023-09-27 | ||
| Enamine | EN300-1503005-250mg |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid |
2171434-09-4 | 250mg |
$840.0 | 2023-09-27 | ||
| Enamine | EN300-1503005-500mg |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid |
2171434-09-4 | 500mg |
$877.0 | 2023-09-27 | ||
| Enamine | EN300-1503005-1000mg |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid |
2171434-09-4 | 1000mg |
$914.0 | 2023-09-27 | ||
| Enamine | EN300-1503005-2500mg |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid |
2171434-09-4 | 2500mg |
$1791.0 | 2023-09-27 | ||
| Enamine | EN300-1503005-5000mg |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid |
2171434-09-4 | 5000mg |
$2650.0 | 2023-09-27 | ||
| Enamine | EN300-1503005-10000mg |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid |
2171434-09-4 | 10000mg |
$3929.0 | 2023-09-27 |
2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid
Introduction to Compound CAS No. 2171434-09-4: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic Acid
The compound with CAS No. 2171434-09-4, known as 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a cyclohexane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid derivative. The Fmoc group is particularly notable for its role in peptide synthesis, where it serves as a protecting group for amino acids during solid-phase synthesis.
Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of drug delivery systems and enzyme inhibitors. The cyclohexane ring in the molecule provides structural stability, while the Fmoc group ensures precise control over the stereochemistry during synthesis. These features make it an invaluable tool in modern medicinal chemistry.
One of the most exciting advancements involving this compound is its application in the synthesis of enantioselective catalysts. By leveraging the chiral center at the 2S position, scientists have been able to develop catalysts with high enantioselectivity, which are critical for producing chiral drugs with specific therapeutic properties. This has opened new avenues for the development of personalized medicine and targeted therapies.
In addition to its role in drug development, this compound has also found applications in materials science. Its unique combination of structural features makes it suitable for use in creating advanced polymers and nanomaterials. For instance, researchers have utilized its Fmoc group to design self-assembling peptides that form nanostructures with potential applications in drug delivery and tissue engineering.
The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc-amino acid derivative and its subsequent coupling with the cyclohexane carboxylic acid moiety. The stereochemistry at the 2S position is crucial for determining the biological activity of the final product, making it essential to employ enantioselective methods during synthesis.
Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and reduce production costs. Advances in catalytic asymmetric synthesis and green chemistry are expected to play pivotal roles in achieving these goals. Furthermore, investigations into its biological activity are ongoing, with particular emphasis on its potential as an inhibitor of key enzymes involved in diseases such as cancer and neurodegenerative disorders.
In conclusion, CAS No. 2171434-09-4 represents a cutting-edge molecule with vast potential across multiple scientific disciplines. Its unique structure and functional groups make it an indispensable tool in contemporary research, driving innovation in drug discovery, materials science, and beyond.
2171434-09-4 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)